5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-4-propan-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H21F2N5O2/c1-10(2)15-14(20)16(26)23-18(22-15)25-8-6-24(7-9-25)17(27)13-5-4-12(19)11(3)21-13/h4-5,10H,6-9H2,1-3H3,(H,22,23,26)
• InChI Key: OWWZUMURNPPRHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C(C)C)F
• Molecular Formula: C18H21F2N5O2
• Molecular Weight: 377.4 g/mol

Description

5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C18H21F2N5O2 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound 5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is 377.16633125 g/mol and the complexity rating of the compound is 671. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-2-[4-(5-fluoro-6-methylpyridine-2-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

This compound has shown promise in cancer research due to its ability to inhibit specific enzymes involved in cell proliferation. Researchers are investigating its potential as a targeted therapy for various cancers, including breast, lung, and colon cancer. .

Anti-Inflammatory Effects

The compound exhibits anti-inflammatory properties by modulating immune responses. It may suppress pro-inflammatory cytokines and reduce tissue damage caused by chronic inflammation. .

Antiviral Activity

In vitro studies indicate that this compound inhibits viral replication by interfering with viral enzymes. It has shown activity against certain RNA viruses, including influenza and hepatitis C. .

Neuroprotective Potential

The compound’s structure suggests it could protect neurons from oxidative stress and excitotoxicity. Researchers are investigating its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Cardiovascular Applications

Preliminary data suggests that this compound may have vasodilatory effects, potentially benefiting cardiovascular health. Researchers are studying its impact on blood pressure regulation, endothelial function, and atherosclerosis. .

Metabolic Disorders

The compound’s interaction with metabolic pathways has caught the attention of researchers. It may influence glucose metabolism, lipid profiles, and insulin sensitivity. .

Antibacterial Properties

In vitro studies indicate that this compound exhibits antibacterial activity against certain Gram-positive bacteria. Researchers are exploring its potential as a novel antibiotic agent. .

Synthetic Chemistry

Beyond its biological applications, this compound serves as a valuable building block in synthetic chemistry. Medicinal chemists use it to create derivatives with enhanced properties or selectivity. .